2-(3-ethoxy-4-methoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 2-[(3-ethoxy-4-methoxyphenyl)methyl]-1-methyl-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C18H28N2O2/c1-4-22-18-12-15(7-8-17(18)21-3)13-20-11-10-19-9-5-6-16(19)14(20)2/h7-8,12,14,16H,4-6,9-11,13H2,1-3H3
• InChI Key: SEAXPLMJQOALBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCN3CCCC3C2C)OC
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

2-(3-ethoxy-4-methoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. This compound is a heterocyclic organic molecule that has a unique structure and properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-(3-ethoxy-4-methoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine is not fully understood. However, studies have suggested that this compound may act as a modulator of the dopaminergic and serotonergic systems in the brain, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-ethoxy-4-methoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has several biochemical and physiological effects. It has been found to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects. Additionally, this compound has been shown to increase the levels of certain neurotransmitters in the brain, such as dopamine and serotonin, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-ethoxy-4-methoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine in lab experiments is its potential as a neuroprotective agent. This compound has been shown to protect neurons from damage caused by oxidative stress and inflammation, which makes it a valuable tool for studying neurodegenerative diseases. However, one limitation of using this compound is its relatively complex synthesis, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 2-(3-ethoxy-4-methoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine. One potential area of investigation is the development of new drugs based on the structure of this compound, particularly for the treatment of neurodegenerative diseases. Another area of research is the elucidation of the mechanism of action of this compound, which may provide insights into the regulation of the dopaminergic and serotonergic systems in the brain. Additionally, further studies on the biochemical and physiological effects of this compound may uncover new therapeutic applications.

Synthesis Methods

The synthesis of 2-(3-ethoxy-4-methoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine is a complex process that involves several steps. The most common method for synthesizing this compound is through the reaction of 4-methoxyphenethylamine with ethyl 4-chloroacetoacetate, followed by hydrogenation and cyclization. Other methods, such as the use of palladium-catalyzed reactions, have also been reported.

Scientific Research Applications

The potential applications of 2-(3-ethoxy-4-methoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine in scientific research are vast. This compound has been studied for its neuroprotective and anti-inflammatory properties, which make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been investigated for its potential use in drug discovery, particularly for the development of new antipsychotic and antidepressant drugs.